Cas no 114-27-2 (Pteridine,5,6,7,8-tetrahydro-6,7-dimethyl-)

• Product Name: Pteridine,5,6,7,8-tetrahydro-6,7-dimethyl-
• CAS No: 114-27-2
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 195041
• PubChem ID: 101585
• Update Time: 2025-04-19

Pteridine,5,6,7,8-tetrahydro-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pteridine,5,6,7,8-tetrahydro-6,7-dimethyl-
• 5,6,7,8-tetrahydro-6,7-dimethylpteridine
• 6,7-dimethyl-5,6,7,8-tetrahydropteridine
• Einecs 204-044-3
• DTXSID90921255
• SCHEMBL3955042
• 114-27-2
• 6,7-dimethyl-5,6,7,8 tetrahydropte-ridine
• NS00041433

• Inchi： 1S/C8H12N4/c1-5-6(2)12-8-7(11-5)3-9-4-10-8/h3-6,11H,1-2H3,(H,9,10,12)
• InChI Key： CALVHBWWYCZXKE-UHFFFAOYSA-N
• SMILES： N1C2C=NC=NC=2NC(C)C1C

Computed Properties

• Exact Mass: 164.10636
• Monoisotopic Mass: 164.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 327.3°C at 760 mmHg
• Flash Point: 151.7°C
• Refractive Index: 1.507
• PSA: 49.84